3,4,5-trimethoxy-N-[5-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C21H22N4O6S2/c1-28-14-7-5-13(6-8-14)22-17(26)11-32-21-25-24-20(33-21)23-19(27)12-9-15(29-2)18(31-4)16(10-12)30-3/h5-10H,11H2,1-4H3,(H,22,26)(H,23,24,27)
• InChI Key: PQIMGOSMPJBVEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C21H22N4O6S2
• Molecular Weight: 490.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The benzamide and thiadiazole rings are likely to contribute to the rigidity of the molecule, while the methoxy groups may influence its solubility and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple methoxy groups could increase its solubility in organic solvents.

Scientific Research Applications

Antihypertensive Activity

The synthesis of basic esters of 3,4,5-trimethoxybenzoic acid led to the evaluation of their antihypertensive activity. . Further investigations into its mechanism of action and potential clinical use are warranted.

Local Anesthetic Properties

Most of the synthesized compounds demonstrated some degree of local anesthetic activity. . Understanding their safety profile and efficacy in comparison to existing anesthetics is crucial.

Free Radical Scavenging and Antioxidant Potential

The presence of the 3,4,5-trimethoxybenzyloxy group in heterocyclic compounds makes them interesting candidates for free radical scavenging. . Investigating their bioavailability and specific targets is essential.

Antitumor Activity

Analogous to resveratrol, 3,4,5-trans-trimethoxystilbene (TMS) has shown superior anticancer activities. . Further preclinical and clinical studies are needed to validate its efficacy and safety.

Antimicrobial Properties

Chalcones derived from 3,4,5-trimethoxybenzoic acid have been synthesized and screened for antimicrobial activity. . Understanding its spectrum of activity, mechanisms, and potential applications in infectious diseases is crucial.

1,2,4-Triazole Derivatives

The key compound 4-(3,4,5-trimethoxybenzyl-oxy)benzohydrazide has been converted into thiosemicarbazide derivatives, which were subsequently cyclized to provide 1,2,4-triazole derivatives. . Further exploration is needed to uncover their full potential.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Without specific studies, it’s difficult to predict what these might be.

Safety and Hazards

Without specific toxicity data, it’s hard to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, its chemical properties, and its potential biological activity. It would be particularly interesting to investigate whether the compound has any pharmacologically relevant activity.